Cas no 2137871-06-6 (1,3-Benzodioxole-4,6-dicarboxylic acid, 6-methyl ester)

• Product Name: 1,3-Benzodioxole-4,6-dicarboxylic acid, 6-methyl ester
• CAS No: 2137871-06-6
• MF: C₁₀H₈O₆
• MW: 224.166923522949
• CID: 5299827
• Update Time: 2025-10-12

1,3-Benzodioxole-4,6-dicarboxylic acid, 6-methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-4,6-dicarboxylic acid, 6-methyl ester

• Inchi： 1S/C10H8O6/c1-14-10(13)5-2-6(9(11)12)8-7(3-5)15-4-16-8/h2-3H,4H2,1H3,(H,11,12)
• InChI Key： JVXKIOXSXORMES-UHFFFAOYSA-N
• SMILES： O1C2=CC(C(OC)=O)=CC(C(O)=O)=C2OC1

Additional information on 1,3-Benzodioxole-4,6-dicarboxylic acid, 6-methyl ester

Introduction to CAS No. 2137871-06-6: 1,3-Benzodioxole-4,6-dicarboxylic Acid, 6-Methyl Ester

The compound CAS No. 2137871-06-6, also known as 1,3-Benzodioxole-4,6-dicarboxylic acid, 6-methyl ester, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of aromatic dicarboxylic acids with a benzodioxole ring system, which is a derivative of benzene with two oxygen atoms in the ring structure. The presence of the methyl ester group at position 6 adds to its functional diversity and reactivity.

Recent studies have highlighted the importance of benzodioxole derivatives in drug design due to their unique electronic properties and ability to form hydrogen bonds. The benzodioxole ring is known for its stability and ability to act as a bioisostere for other aromatic systems, making it a valuable component in medicinal chemistry. The dicarboxylic acid groups in this compound provide additional sites for functionalization, enabling the synthesis of various derivatives with tailored biological activities.

The synthesis of 1,3-Benzodioxole-4,6-dicarboxylic acid can be achieved through several methods, including oxidative coupling reactions or cyclization of appropriate diols and carboxylic acids. The introduction of the methyl ester group at position 6 can be accomplished via esterification reactions using methyl alcohol under acidic or enzymatic conditions. These methods are well-established in organic chemistry and allow for high yields and purity of the final product.

In terms of applications, this compound has shown promise in the development of new materials with specific electronic properties. For instance, the dicarboxylic acid groups can be used to form polyesters or polyamides through condensation polymerization reactions. These polymers exhibit excellent thermal stability and mechanical properties, making them suitable for high-performance applications such as aerospace materials or electronic devices.

Furthermore, recent research has explored the use of this compound as a building block for bioactive molecules targeting various diseases. The methyl ester group enhances the lipophilicity of the molecule, which is crucial for its absorption and bioavailability in biological systems. This makes it an attractive candidate for drug delivery systems or as a precursor for more complex pharmacophores.

The structural versatility of CAS No. 2137871-06-6 also makes it an ideal candidate for supramolecular chemistry applications. The ability to form hydrogen bonds through the carboxylic acid groups allows for self-assembling structures such as micelles or vesicles, which have potential uses in drug encapsulation and controlled release.

In conclusion, CAS No. 2137871-06-6, or 1,3-Benzodioxole-4,6-dicarboxylic acid, represents a versatile compound with wide-ranging applications in materials science and medicinal chemistry. Its unique structure and functional groups provide ample opportunities for further research and development into novel materials and therapeutic agents.